Cas no 95719-51-0 (5-Galloylshikimic acid)

• Product name: 5-Galloylshikimic acid
• CAS No: 95719-51-0
• MF: C₁₄H₁₄O₉
• MW: 326.255565166473
• CID: 751699
• PubChem ID: 460897

5-Galloylshikimic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4,5-trihydroxy-,(1R,5R,6R)-3-carboxy-5,6-dihydroxy-3-cyclohexen-1-yl ester
• 5-Galloylshikimic acid
• 9XEH2JM56J
• Q27273345
• (3R,4R,5R)-3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxy-cyclohexene-1-carboxylic acid
• Benzoic acid, 3,4,5-trihydroxy-, (1R,5R,6R)-3-carboxy-5,6-dihydroxy-3-cyclohexen-1-yl ester
• (3R,4R,5R)-3,4-Dihydroxy-5-(3,4,5-trihydroxyphenylcarbonyloxy)cyclohex-1-enecarboxylic acid
• (3R,4R,5R)-3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxycyclohexene-1-carboxylic acid
• AKOS040736337
• BDBM50469569
• CHEMBL289369
• 95719-51-0
• 5-0-Galloylshikimicacid
• UNII-9XEH2JM56J

• Inchi： 1S/C14H14O9/c15-7-2-6(3-8(16)11(7)18)14(22)23-10-4-5(13(20)21)1-9(17)12(10)19/h1-3,9-10,12,15-19H,4H2,(H,20,21)/t9-,10-,12-/m1/s1
• InChI Key： NTNQTAISNHFKRA-CKYFFXLPSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)O)O)O)=O)[C@@H]1CC(C(=O)O)=C[C@H]([C@H]1O)O

Computed Properties

• Exact Mass: 326.06378202g/mol
• Monoisotopic Mass: 326.06378202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165
• XLogP3: -0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters